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Compound of Interest

Compound Name: Fenthion sulfone

Cat. No.: B144504 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Fenthion is an organophosphorus insecticide whose metabolites, such as fenthion sulfone,

are of significant interest in food safety and environmental monitoring. Fenthion sulfone is a

major metabolite found in plants.[1] This application note provides a detailed protocol for the

quantification of fenthion sulfone using Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS) with Multiple Reaction Monitoring (MRM). The methodology is based on

established protocols and provides robust and sensitive detection of the target analyte.

Quantitative Data Summary
The following table summarizes the optimized MRM transitions for the analysis of fenthion
sulfone. The primary transition is typically used for quantification, while the secondary

transition serves for confirmation.
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Compound
Precursor
Ion (m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Purpose Reference

Fenthion

Sulfone
311.0 125.0 24 Quantifier [2]

Fenthion

Sulfone
311.0 109.1 32 Qualifier [2]

Fenthion

Sulfone
311 125 25 Quantifier [3]

Fenthion

Sulfone
311 108.9 25 Qualifier [3]

Method Performance: The described methodology has been validated across various food

matrices, demonstrating high accuracy and precision.

Parameter Result Matrices Reference

Limit of Quantitation

(LOQ)
0.01 mg/kg

Brown Rice, Chili

Pepper, Orange,

Potato, Soybean

Mean Recovery 83.2% - 116.2%

Brown Rice, Chili

Pepper, Orange,

Potato, Soybean

Relative Standard

Deviation (RSD)
≤ 15.1%

Brown Rice, Chili

Pepper, Orange,

Potato, Soybean

Experimental Protocols
Sample Preparation: Citrate-Buffered QuEChERS
Method
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used

sample preparation technique for pesticide residue analysis.
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Materials:

Homogenized sample (e.g., fruit, vegetable, or grain)

Acetonitrile (ACN)

Water (LC-MS grade)

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Sodium citrate tribasic dihydrate

Sodium citrate dibasic sesquihydrate

Dispersive SPE (dSPE) sorbent (e.g., PSA, C18)

50 mL centrifuge tubes

15 mL centrifuge tubes

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add the citrate buffer salt mixture (e.g., pre-packaged QuEChERS salts).

Cap the tube and shake vigorously for 1 minute.

Centrifuge at ≥3000 rcf for 5 minutes.

Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE tube containing

MgSO₄ and a cleanup sorbent like PSA.

Vortex for 30 seconds.
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Centrifuge at high speed for 2 minutes.

Collect the supernatant and filter it through a 0.22 µm filter into an autosampler vial for LC-

MS/MS analysis.

LC-MS/MS Analysis
Instrumentation:

UHPLC system coupled to a triple quadrupole mass spectrometer.

Liquid Chromatography (LC) Conditions:

Column: C18 reversed-phase column (e.g., 100 mm × 2.1 mm, 2.6 µm)

Mobile Phase A: Water with 0.1% Formic Acid

Mobile Phase B: Methanol with 0.1% Formic Acid

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 30 °C

Gradient Program:

0.0 min: 10% B

8.0 min: 90% B

10.0 min: 90% B

10.1 min: 10% B

13.0 min: End

Mass Spectrometry (MS) Conditions:
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Ionization Mode: Positive Electrospray Ionization (ESI+)

Scan Type: Multiple Reaction Monitoring (MRM)

Capillary Voltage: Optimized for instrument (typically 3-4 kV)

Gas Temperature: 300-350 °C

Gas Flow: 8-12 L/min

Nebulizer Pressure: 35-45 psi

MRM Transitions: Refer to the "Quantitative Data Summary" table. The protonated molecular

ion ([M+H]+) is selected as the precursor ion.

Workflow Visualization
The following diagram illustrates the complete analytical workflow from sample receipt to final

data analysis.

Sample Preparation LC-MS/MS Analysis Data Processing

1. Sample Homogenization 2. QuEChERS Extraction
(Acetonitrile + Salts)

10g sample
3. Dispersive SPE Cleanup

(PSA / C18 + MgSO4)

ACN Supernatant
4. Filtration (0.22 µm)

Clean Extract 5. UHPLC Separation
(C18 Column)

6. MS/MS Detection
(ESI+, MRM Mode)

7. Quantification
(Peak Integration)

8. Reporting
(Concentration Results)

Click to download full resolution via product page

Caption: LC-MS/MS workflow for fenthion sulfone analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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